Cas no 374931-27-8 (Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate)
Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate is a specialized cyclohexane derivative featuring both chlorosulfonyl and ester functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing sulfonyl or carboxylate moieties into target molecules. Its reactive chlorosulfonyl group enables efficient sulfonamide or sulfonate formation, while the methyl ester offers further derivatization potential. The cyclohexane backbone provides steric stability, making it suitable for controlled modifications. This reagent is valued in pharmaceutical and agrochemical research for constructing complex scaffolds. Proper handling is essential due to the reactivity of the chlorosulfonyl group. Storage under inert conditions is recommended to maintain stability.
374931-27-8 structure
Product Name:Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate
CAS No:374931-27-8
MF:C9H15ClO4S
MW:254.731001138687
MDL:MFCD28536438
CID:4728526
PubChem ID:58947956
Update Time:2025-10-29
Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate
- BLTNEUAGFFPFCV-UHFFFAOYSA-N
- 1-chlorosulfonylmethylcyclohexanecarboxylic acid methyl ester
- Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate
-
- MDL: MFCD28536438
- Inchi: 1S/C9H15ClO4S/c1-14-8(11)9(7-15(10,12)13)5-3-2-4-6-9/h2-7H2,1H3
- InChI Key: BLTNEUAGFFPFCV-UHFFFAOYSA-N
- SMILES: ClS(CC1(C(=O)OC)CCCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 325
- Topological Polar Surface Area: 68.8
Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B500035-10mg |
Methyl 1-[(Chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B500035-50mg |
Methyl 1-[(Chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B500035-100mg |
Methyl 1-[(Chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-216544-0.05g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 0.05g |
$114.0 | 2023-09-16 | |
| Enamine | EN300-216544-0.1g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 0.1g |
$170.0 | 2023-09-16 | |
| Enamine | EN300-216544-0.25g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 0.25g |
$244.0 | 2023-09-16 | |
| Enamine | EN300-216544-0.5g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 0.5g |
$383.0 | 2023-09-16 | |
| Enamine | EN300-216544-1.0g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 1g |
$491.0 | 2023-06-08 | |
| Enamine | EN300-216544-2.5g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 2.5g |
$965.0 | 2023-09-16 | |
| Enamine | EN300-216544-5.0g |
methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate |
374931-27-8 | 87% | 5g |
$1427.0 | 2023-06-08 |
Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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